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Compound of Interest

Compound Name: 4-Hydroxyphenylacetic acid-d6

Cat. No.: B12413197 Get Quote

The proper disposal of 4-Hydroxyphenylacetic acid-d6, a deuterated analogue of a common

metabolite, is critical for maintaining laboratory safety and ensuring environmental compliance.

While some safety data sheets (SDS) for the deuterated form classify it as a non-hazardous

substance, the non-deuterated parent compound is associated with skin, eye, and respiratory

irritation.[1][2] Therefore, a cautious approach, treating the compound as potentially hazardous,

is recommended. This guide provides a step-by-step procedure for its safe handling and

disposal, designed for researchers and drug development professionals.

Hazard Assessment and Material Properties
Before handling, it is crucial to understand the characteristics of the substance. While the

deuterated version is often supplied with limited hazard information, the properties of the parent

compound, 4-Hydroxyphenylacetic acid, offer valuable insight.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12413197?utm_src=pdf-interest
https://www.benchchem.com/product/b12413197?utm_src=pdf-body
https://file.medchemexpress.eu/batch_PDF/HY-N1902S/4-Hydroxyphenylacetic-acid-d6-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC121710250&productDescription=P-HYDROXYPHENYLACETIC+AC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
4-Hydroxyphenylacetic
acid-d6 (C₈H₂D₆O₃)

4-Hydroxyphenylacetic
acid (C₈H₈O₃)

CAS Number 100287-06-7 156-38-7

Molecular Weight 158.18 g/mol 152.15 g/mol

GHS Classification
Not classified as hazardous[1]

[3]

Skin Irritation (Category 2),

Eye Irritation (Category 2A),

Specific target organ toxicity —

single exposure (Category 3)

Physical Form Solid Crystalline solid[4]

Storage Incompatibility
Data not specified; assume

same as parent compound.

Oxidizing agents, strong acids,

acid chlorides, acid

anhydrides, chloroformates,

and strong bases.[5]

Step-by-Step Disposal Protocol
This protocol outlines the essential procedures for the safe segregation, containment, and

disposal of 4-Hydroxyphenylacetic acid-d6 waste. Adherence to your institution's specific

Environmental Health and Safety (EHS) guidelines is mandatory.

Step 1: Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing appropriate PPE to

minimize exposure risks.

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If handling fine powders outside of a fume hood, a dust respirator

may be necessary.[5]
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Step 2: Waste Segregation and Collection
Proper segregation is crucial to prevent dangerous chemical reactions and to ensure the waste

is handled correctly by disposal services.[6] Never dispose of this chemical down the drain or in

regular trash.[7][8]

Solid Waste:

Collect all solid 4-Hydroxyphenylacetic acid-d6, contaminated weighing papers, and

disposable labware (e.g., pipette tips, tubes) into a dedicated, robust, and leak-proof

waste container.

This container should be made of a chemically compatible material (e.g., high-density

polyethylene).

Also, include any contaminated PPE, such as gloves, in this solid waste stream.[9]

Liquid Waste:

If 4-Hydroxyphenylacetic acid-d6 is in a solution, collect it in a sealable, leak-proof liquid

waste container.

Do not mix with incompatible waste streams. Be particularly cautious to avoid mixing with

strong acids, bases, or oxidizing agents.[5][10]

If using solvents, segregate halogenated and non-halogenated solvent waste according to

your institution's protocols.

Step 3: Container Labeling
Accurate and detailed labeling is a critical safety and regulatory requirement.[7][11] Your

institution's EHS department will provide specific labeling requirements. Generally, the label

should include:

The words "Hazardous Waste".[9]

Full Chemical Name: "4-Hydroxyphenylacetic acid-d6".
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Composition: For solutions, list all chemical components, including solvents, with their

approximate concentrations or percentages.

Hazard Pictograms: Use appropriate GHS pictograms if specific hazards are known or

suspected based on the parent compound (e.g., exclamation mark for irritant).

Step 4: Storage of Waste
Store the properly labeled waste container in a designated Satellite Accumulation Area (SAA).

[10][11]

The SAA must be at or near the point of waste generation and under the control of laboratory

personnel.[6]

Ensure the container cap is securely fastened at all times, except when adding waste.[8][10]

Store the container away from heat sources and in a location that prevents accidental

spillage.[7]

Step 5: Scheduling Disposal
Once the waste container is full, or if the experiment generating the waste is complete, contact

your institution's EHS department to arrange for a waste pickup.[9][11]

Provide them with all necessary information about the waste composition.

Maintain records of the waste generated and its disposal for laboratory inventory and

compliance purposes.[9]

Step 6: Decontamination of Empty Containers
An empty product container that once held 4-Hydroxyphenylacetic acid-d6 must be

decontaminated before it can be disposed of as regular trash.[8]

Triple Rinse: Rinse the empty container three times with a suitable solvent (e.g., water or

methanol) that can dissolve the compound.
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Collect Rinsate: The rinsate from this process is considered hazardous waste and must be

collected and disposed of with the liquid chemical waste.

Deface Label: Completely remove or deface the original chemical label on the container to

avoid confusion.[8]

Final Disposal: Once triple-rinsed and the label is defaced, the container can typically be

disposed of in the regular trash or recycling, per institutional policy.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 4-
Hydroxyphenylacetic acid-d6.
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Caption: Decision workflow for handling and disposing of 4-Hydroxyphenylacetic acid-d6
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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